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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of 2-tert-butoxyethanol, a key solvent and intermediate in various industrial and
research applications. This document details its physicochemical characteristics, outlines
established synthesis methodologies with experimental protocols, and provides spectroscopic
data for characterization.

Chemical and Physical Properties

2-tert-Butoxyethanol, also known as ethylene glycol mono-tert-butyl ether, is a colorless liquid
with a characteristic ether-like odor. Its unique combination of a hydrophilic hydroxyl group and
a bulky, hydrophobic tert-butyl group imparts useful properties as a solvent and intermediate.

Table 1: Physicochemical Properties of 2-tert-Butoxyethanol
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Property Value Reference

2-[(2-methylpropan-2-

IUPAC Name Jhoxylethanol [1]
CAS Number 7580-85-0 [1]
Molecular Formula CeH1402 [1]
Molecular Weight 118.17 g/mol [1]
Boiling Point 144.0 + 8.0 °C at 760 mmHg

Density 0.9+0.1g/cm3

Flash Point 473x7.7°C

. Miscible with organic solvents
Solubility _ . [2]
and partially soluble in water.

Synthesis of 2-tert-Butoxyethanol

Two primary methods for the synthesis of 2-tert-butoxyethanol are prevalent: the acid-
catalyzed reaction of ethylene glycol with isobutylene and the Williamson ether synthesis.

Reaction of Ethylene Glycol with Isobutylene

This industrial method involves the direct addition of ethylene glycol to isobutylene under acidic
catalysis. The reaction proceeds via the formation of a tert-butyl cation, which is then attacked
by the hydroxyl group of ethylene glycol.
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Synthesis of 2-tert-Butoxyethanol from Ethylene Glycol and Isobutylene

Reactants

Ethylene Glycol Isobutylene
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Williamson Ether Synthesis of 2-tert-Butoxyethanol

Sodium tert-Butoxide

Step 1: Formation of Alkoxide

tert-Butanol

Sodium Hydride (NaH)

Deprotonation

Se——— -

Sn2 Attack

2-Chloroethanol

2-tert-Butoxyethanol

Ste;; 2: Nucleophilic Substitution (Sn2)

Sodium Chloride (NacCl)
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Mass Spectrometry Fragmentation of 2-tert-Butoxyethanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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